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Cat. No.: B1212485 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pyributicarb is a synthetic monothiocarbamic ester with a dual role as both a fungicide and a

herbicide.[1] It is primarily utilized in agricultural settings for the control of grassy weeds in rice

paddies and for disease management in turfgrass.[1][2] This technical guide provides a

comprehensive overview of the fungicidal and herbicidal properties of Pyributicarb, including

its mechanism of action, quantitative efficacy data, and detailed experimental protocols for its

evaluation.

Chemical and Physical Properties
Property Value

IUPAC Name
O-3-tert-butylphenyl N-(6-methoxypyridin-2-yl)-

N-methylcarbamothioate

CAS Number 88678-67-5

Molecular Formula C₁₈H₂₂N₂O₂S

Molecular Weight 330.4 g/mol

Appearance White crystalline powder[3]

Water Solubility Almost insoluble

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1212485?utm_src=pdf-interest
https://www.benchchem.com/product/b1212485?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1431.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1431.htm
https://www.gcsaa.org/docs/default-source/Environment/ipm-planning-guide/ppa1.pdf
https://www.benchchem.com/product/b1212485?utm_src=pdf-body
https://frac-argentina.org/wp-content/uploads/2020/08/frac-moa-poster-2020.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action
Pyributicarb is classified as a Sterol Biosynthesis Inhibitor (SBI).[1] Its mode of action involves

the disruption of the biosynthesis of sterols, which are essential components of fungal cell

membranes. Specifically, Pyributicarb targets and inhibits the enzyme squalene epoxidase.

This inhibition leads to a deficiency of ergosterol, a critical sterol in fungi, and an accumulation

of squalene, which is toxic to the fungal cell. This disruption of the cell membrane's integrity

and function ultimately results in the death of the fungus.

As a herbicide, Pyributicarb is systemic and is absorbed by the roots, leaves, and stem of the

plant. It is then translocated to the active growth sites where it inhibits the elongation of both

roots and aerial parts.
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Preparation

Assay

Data Analysis

1. Prepare pure culture of
target fungus (e.g., R. solani)

on PDA plates.

2. Prepare a spore suspension or
mycelial slurry and adjust

concentration.

3. Prepare serial dilutions of
Pyributicarb in a suitable

solvent (e.g., DMSO).

4. Add aliquots of Pyributicarb
dilutions to molten PDA and

pour into petri dishes.

5. Inoculate the center of each
plate with a standardized

amount of fungal inoculum.

6. Incubate plates at an optimal
temperature for fungal growth.

7. Measure the diameter of
fungal colonies after a set

incubation period.

8. Calculate the percentage of
growth inhibition relative to a

solvent-only control.

9. Plot inhibition percentage
against Pyributicarb concentration

to determine the IC50 value.

 

Experimental Setup

Treatment Application

Evaluation

1. Fill pots with paddy soil
and sow rice and weed seeds

(e.g., E. oryzicola).

2. Allow seeds to germinate and
establish under controlled
greenhouse conditions.

3. Establish a shallow flood
to simulate paddy conditions.

4. Apply Pyributicarb at various
rates to the water surface or

as a foliar spray.

5. Visually assess weed control
and crop phytotoxicity at

regular intervals.

6. At the end of the experiment,
harvest the above-ground biomass

of weeds and rice separately.

7. Determine the fresh and dry
weights and calculate the

percentage of weed control and
crop injury.

8. Plot the percentage of weed
control against the herbicide
application rate to determine

the EC50 value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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